Cas no 551919-57-4 (1-{pyrazolo1,5-bpyridazin-3-yl}ethan-1-one)

1-{pyrazolo1,5-bpyridazin-3-yl}ethan-1-one structure
551919-57-4 structure
Product Name:1-{pyrazolo1,5-bpyridazin-3-yl}ethan-1-one
CAS No:551919-57-4
MF:C8H7N3O
MW:161.160681009293
CID:1113803
PubChem ID:11389559
Update Time:2025-04-20

1-{pyrazolo1,5-bpyridazin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-pyrazolo[1,5-b]pyridazin-3-yl-Ethanone
    • 1-pyrazolo[1,5-b]pyridazin-3-ylEthanone
    • Ethanone, 1-pyrazolo[1,5-b]pyridazin-3-yl- (9CI)
    • 1-{pyrazolo1,5-bpyridazin-3-yl}ethan-1-one
    • 1-{pyrazolo[1,5-b]pyridazin-3-yl}ethan-1-one
    • AT32027
    • SCHEMBL4488831
    • EN300-1709204
    • 551919-57-4
    • 1-(PYRAZOLO[1,5-B]PYRIDAZIN-3-YL)ETHAN-1-ONE
    • XAHXLPHHSIIXPR-UHFFFAOYSA-N
    • BXA91957
    • DA-29077
    • AKOS023846859
    • 1-(Pyrazolo[1,5-b]pyridazin-3-yl)ethanone
    • Ethanone,1-pyrazolo[1,5-b]pyridazin-3-yl-(9ci)
    • CS-0214244
    • DTXSID401281065
    • Z1255357895
    • Inchi： 1S/C8H7N3O/c1-6(12)7-5-10-11-8(7)3-2-4-9-11/h2-5H,1H3
    • InChI Key： XAHXLPHHSIIXPR-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=NN2C=1C=CC=N2

Computed Properties

  • Exact Mass: 161.058911855g/mol
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 47.3Ų

1-{pyrazolo1,5-bpyridazin-3-yl}ethan-1-one Pricemore >>

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Chemenu
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Enamine
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Enamine
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